Cas no 2229077-94-3 (tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate
• CAS No: 2229077-94-3
• MF: C₁₁H₁₄ClN₃O₃
• MW: 271.700161457062
• CID: 5922310
• PubChem ID: 165653825
• Update Time: 2025-10-31

tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate
• EN300-1886637
• 2229077-94-3
• tert-butyl N-[1-(5-chloropyrazin-2-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C11H14ClN3O3/c1-11(2,3)18-10(17)15-8(6-16)7-4-14-9(12)5-13-7/h4-6,8H,1-3H3,(H,15,17)
• InChI Key： IJMDULKQZDISGT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.0723690g/mol
• Monoisotopic Mass: 271.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate (CAS No. 2229077-94-3)

tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate (CAS No. 2229077-94-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyrazine and tert-butyl carbamate, and it possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a 5-chloropyrazine ring. The presence of the tert-butyl group provides steric hindrance and enhances the stability of the compound, while the 5-chloropyrazine ring imparts specific biological activities. This combination of structural features makes it an attractive molecule for researchers exploring new drug candidates.

Recent studies have highlighted the potential of tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising anti-cancer properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anti-cancer properties, tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high solubility and stability in biological systems contribute to its suitability for oral administration and long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate involves several steps, including the preparation of the 5-chloropyrazine ring and its subsequent coupling with the tert-butyl carbamate moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for its commercialization and widespread use in pharmaceutical applications.

In conclusion, tert-butyl N-1-(5-chloropyrazin-2-yl)-2-oxoethylcarbamate (CAS No. 2229077-94-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, inflammation, and other medical conditions. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments.